Cas no 144110-37-2 (ARPHAMENINE A)

• Product Name: ARPHAMENINE A
• CAS No: 144110-37-2
• MF: C₃₂H₅₀N₈O₁₀S
• MW: 738.852006435394
• CID: 108616
• Update Time: 2024-01-24

ARPHAMENINE A Chemical and Physical Properties

Names and Identifiers

• ARPHAMENINE A
• Arphamenine A hemisulfate salt
• (2R,5S)-5-Amino-8-guanido-4-oxo-2-phenylmethyloctanoic Acid
• ARPHAMENINE A HEMISULFATE MONOHYDRATE
• (2R, 5S)-5-AMINO-8-GUANIDINO-4-OXO-2-PHENYLMETHYLOCTANOIC ACID H2SO4
• 5-amino-2-benzyl-8-(diaminomethylideneamino)-4-oxooctanoic acid
• (2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-PHENYLMETHYLOCTANOIC ACID, HEMISULFATE
• (2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-PHENYLMETHYLOCTANOIC ACID HEMISULFATE MONOHYDRATE
• (2R,5S)-5-AMINO-8-GUANIDINO-4-OXO-2-PHENYLMETHYLOCTANOIC ACID (SULFATE FORM)

• Inchi： 1S/2C16H24N4O3.H2O4S/c2*17-13(7-4-8-20-16(18)19)14(21)10-12(15(22)23)9-11-5-2-1-3-6-11;1-5(2,3)4/h2*1-3,5-6,12-13H,4,7-10,17H2,(H,22,23)(H4,18,19,20);(H2,1,2,3,4)/t2*12-,13+;/m00./s1
• InChI Key： MOKRJPVCHKXEMO-FFOUBCEFSA-N
• SMILES： C1(=CC=CC=C1)C[C@H](C(=O)O)CC(=O)[C@H](N)CCCNC(=N)N.C1(=CC=CC=C1)C[C@H](C(=O)O)CC(=O)[C@H](N)CCCNC(=N)N.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 738.33700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: Not available
• PSA: 367.56000
• LogP: 5.16980
• Solubility: Not available

ARPHAMENINE A Security Information

• WGK Germany：3
• Storage Condition：−20°C